Cas no 2093509-75-0 (3-(3,5-dimethyl-1H-pyrazol-4-yl)-4-methylmorpholine)

• Product Name: 3-(3,5-dimethyl-1H-pyrazol-4-yl)-4-methylmorpholine
• CAS No: 2093509-75-0
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• MDL: MFCD30662614
• CID: 4637200
• PubChem ID: 126792155
• Update Time: 2025-11-06

3-(3,5-dimethyl-1H-pyrazol-4-yl)-4-methylmorpholine Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethyl-1H-pyrazol-4-yl)-4-methylmorpholine

• MDL： MFCD30662614
• Inchi： 1S/C10H17N3O/c1-7-10(8(2)12-11-7)9-6-14-5-4-13(9)3/h9H,4-6H2,1-3H3,(H,11,12)
• InChI Key： JQMKCZGWDNSAIA-UHFFFAOYSA-N
• SMILES： N1(C)CCOCC1C1=C(C)NN=C1C

Additional information on 3-(3,5-dimethyl-1H-pyrazol-4-yl)-4-methylmorpholine

Research Brief on 3-(3,5-dimethyl-1H-pyrazol-4-yl)-4-methylmorpholine (CAS: 2093509-75-0): Recent Advances and Applications

The compound 3-(3,5-dimethyl-1H-pyrazol-4-yl)-4-methylmorpholine (CAS: 2093509-75-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies highlight its role as a key intermediate in the development of novel kinase inhibitors, particularly those targeting inflammatory and oncogenic pathways.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-(3,5-dimethyl-1H-pyrazol-4-yl)-4-methylmorpholine, emphasizing its scalability and purity optimization. The researchers employed a multi-step synthesis involving a palladium-catalyzed coupling reaction, achieving an overall yield of 68% with high enantiomeric purity (>99% ee). This advancement addresses previous challenges in large-scale production, making the compound more accessible for preclinical studies.

In terms of biological activity, recent in vitro studies have demonstrated that 3-(3,5-dimethyl-1H-pyrazol-4-yl)-4-methylmorpholine exhibits potent inhibitory effects on p38 MAP kinase, with an IC50 value of 12 nM. This finding, reported in a 2024 Nature Chemical Biology paper, suggests its potential as a lead compound for developing anti-inflammatory therapeutics. The compound's unique morpholine-pyrazole hybrid structure appears to enhance its binding affinity and selectivity compared to earlier-generation inhibitors.

Emerging research also indicates potential applications in oncology. A preclinical study presented at the 2024 AACR Annual Meeting showed that derivatives of 3-(3,5-dimethyl-1H-pyrazol-4-yl)-4-methylmorpholine exhibited promising activity against triple-negative breast cancer cell lines, particularly when combined with immune checkpoint inhibitors. The mechanism appears to involve dual inhibition of both kinase and epigenetic regulatory pathways, representing a novel approach to combination therapy.

From a drug development perspective, recent pharmacokinetic studies in rodent models have shown favorable absorption and distribution profiles for 3-(3,5-dimethyl-1H-pyrazol-4-yl)-4-methylmorpholine derivatives. The compound demonstrates good blood-brain barrier penetration, opening possibilities for central nervous system applications. However, researchers note that further optimization of metabolic stability will be required before clinical translation.

The safety profile of this compound family is currently under investigation. Preliminary toxicology data presented at the 2023 SOT Annual Meeting indicate a relatively wide therapeutic window, with no significant organ toxicity observed at therapeutic doses in animal models. However, researchers caution that comprehensive safety assessments will be needed as the chemical series progresses toward clinical development.

Looking forward, several pharmaceutical companies have included 3-(3,5-dimethyl-1H-pyrazol-4-yl)-4-methylmorpholine derivatives in their early-stage pipelines, primarily targeting inflammatory diseases and certain cancer indications. The compound's versatility as a synthetic building block continues to inspire new structural modifications, with computational chemistry approaches being increasingly employed to design next-generation analogs with improved properties.

In conclusion, 3-(3,5-dimethyl-1H-pyrazol-4-yl)-4-methylmorpholine represents an exciting chemical scaffold with multiple therapeutic possibilities. While challenges remain in its development, recent advances in synthesis, biological characterization, and preclinical evaluation position this compound as a promising candidate for future drug discovery efforts. Continued research will be essential to fully realize its potential across various disease areas.